Cas no 3441-14-3 (direct red 23 (C.I. 29160))
Direct Red 23 (C.I. 29160) is an anionic azo dye primarily used in textile dyeing and paper coloration. It exhibits strong affinity for cellulose fibers, delivering bright red shades with good wash and light fastness properties. The dye is soluble in water, facilitating easy application in aqueous dye baths, and demonstrates consistent batch-to-batch reproducibility. Its molecular structure ensures compatibility with common industrial dyeing processes, including exhaust and continuous methods. Direct Red 23 is also noted for its stability under neutral to mildly alkaline conditions, making it suitable for a range of substrates. Regulatory compliance with major chemical standards ensures its safe handling and use in manufacturing.

direct red 23 (C.I. 29160) structure
Product name:direct red 23 (C.I. 29160)
direct red 23 (C.I. 29160) Chemical and Physical Properties
Names and Identifiers
-
- direct red 23 (C.I. 29160)
- Direct Red 23
- Scarlet 4BS
- Direct Fast Scarlet 4BS
- Directred4BS
- disodiumsa
- disodiumsal
- fastred4bs
- polycorredse
- redemb
- redembl
- C.I. 29160
- Disodium 3-[(4-acetamidophenyl)azo]-4-hydroxy-7-[[[[5-hydroxy-6-(phenylazo)-7-sulphonato-2-naphthyl]amino]carbonyl]amino]naphthalene-2-sulphonate
- Direct Red 23
-
- MDL: MFCD00003946
- Inchi: 1S/C35H27N7O10S2.2Na/c1-19(43)36-22-7-9-24(10-8-22)40-42-32-30(54(50,51)52)18-21-16-26(12-14-28(21)34(32)45)38-35(46)37-25-11-13-27-20(15-25)17-29(53(47,48)49)31(33(27)44)41-39-23-5-3-2-4-6-23;;/h2-18,44-45H,1H3,(H,36,43)(H2,37,38,46)(H,47,48,49)(H,50,51,52);;/q;2*+1/p-2
- InChI Key: NLMHXPDMNXMQBY-UHFFFAOYSA-L
- SMILES: CC(NC1=CC=C(/N=N/C2=C(O)C3=CC=C(NC(NC4=CC=C5C(C=C(S(=O)(O)=O)C(/N=N/C6=CC=CC=C6)=C5O)=C4)=O)C=C3C=C2S(=O)(O)=O)C=C1)=O.[Na].[Na].[H].[H]
Computed Properties
- Exact Mass: 813.09000
- Monoisotopic Mass: 792.116
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 7
- Hydrogen Bond Acceptor Count: 17
- Heavy Atom Count: 56
- Rotatable Bond Count: 12
- Complexity: 1780
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 1
- Tautomer Count: 998
- XLogP3: nothing
- Topological Polar Surface Area: 279A^2
- Surface Charge: 0
Experimental Properties
- Color/Form: Purplish red powder
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.745
- PSA: 291.29000
- LogP: 10.02620
- Solubility: Soluble
direct red 23 (C.I. 29160) Security Information
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:2
- RTECS:QK1237500
direct red 23 (C.I. 29160) Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
eNovation Chemicals LLC | Y1236659-250g |
Direct Red 23 |
3441-14-3 | 30% | 250g |
$345 | 2023-09-04 | |
1PlusChem | 1P003Q7J-1g |
Direct Red 23 |
3441-14-3 | Dyecontent30% | 1g |
$45.00 | 2024-05-05 | |
1PlusChem | 1P003Q7J-25g |
Direct Red 23 |
3441-14-3 | Dyecontent30% | 25g |
$290.00 | 2024-05-05 | |
Aaron | AR003QFV-5g |
Direct Red 23 |
3441-14-3 | 30% | 5g |
$5.00 | 2025-02-12 | |
Aaron | AR003QFV-25g |
Direct Red 23 |
3441-14-3 | 30% | 25g |
$16.00 | 2025-02-12 | |
eNovation Chemicals LLC | Y1236659-100g |
Direct Red 23 |
3441-14-3 | 30% | 100g |
$110 | 2024-06-07 | |
A2B Chem LLC | AB73135-25g |
Direct Red 23 |
3441-14-3 | Dyecontent30% | 25g |
$266.00 | 2023-12-30 | |
A2B Chem LLC | AB73135-1g |
Direct Red 23 |
3441-14-3 | Dyecontent30% | 1g |
$30.00 | 2024-04-20 | |
eNovation Chemicals LLC | Y1236659-25g |
Direct Red 23 |
3441-14-3 | 30% | 25g |
$65 | 2024-06-07 | |
eNovation Chemicals LLC | Y1236659-5g |
Direct Red 23 |
3441-14-3 | 30% | 5g |
$55 | 2024-06-07 |
direct red 23 (C.I. 29160) Related Literature
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Xiaowei Zhou,Guangming Wu,Jiandong Wu,Huiyu Yang,Jichao Wang,Guohua Gao Phys. Chem. Chem. Phys., 2014,16, 3973-3982
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2. Book reviews
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3. Calixarene-facilitated transfer of alkali metal ions across the polarised liquid–liquid interfaceJoanna Wickens,Robert A. W. Dryfe,Francis S. Mair,Robin G. Pritchard,Roy Hayes,Damien W. M. Arrigan New J. Chem., 2000,24, 149-154
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Elzbieta Frackowiak Phys. Chem. Chem. Phys., 2007,9, 1774-1785
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Katharina Franziska Pirker Food Funct., 2010,1, 262-268
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